Cas no 1806896-05-8 (3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride
• CAS No: 1806896-05-8
• MF: C₇H₂Cl₂F₂INO
• MW: 351.904159069061
• CID: 4867621
• Update Time: 2025-11-01

3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride

• Inchi： 1S/C7H2Cl2F2INO/c8-4-2(12)1-3(6(9)14)13-5(4)7(10)11/h1,7H
• InChI Key： DJAMYIMZEPUTKN-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)Cl)N=C(C(F)F)C=1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride

Comprehensive Overview of 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride (CAS No. 1806896-05-8)

3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride (CAS No. 1806896-05-8) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique multi-functional molecular structure, has garnered attention for its role as a key intermediate in the synthesis of advanced bioactive molecules. Its distinctive chemical properties, including the presence of chlorine, iodine, and difluoromethyl groups, make it a versatile building block for drug discovery and material science.

In recent years, the demand for halogenated heterocycles like 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride has surged due to their utility in cross-coupling reactions and catalyzed transformations. Researchers are particularly interested in its potential to facilitate C-H functionalization and palladium-catalyzed reactions, which are critical for developing next-generation therapeutics. The compound’s iodo-substituted pyridine core also aligns with trends in precision medicine, where targeted modifications are essential for optimizing drug efficacy.

From an industrial perspective, CAS No. 1806896-05-8 is often discussed in the context of green chemistry and sustainable synthesis. Innovations in solvent-free reactions and energy-efficient protocols have highlighted its compatibility with environmentally friendly processes. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing, a topic frequently searched by professionals in pharmaceutical R&D and process chemistry.

The compound’s structural complexity also makes it a subject of interest in computational chemistry and molecular modeling. Advanced density functional theory (DFT) studies have been conducted to predict its reactivity and stability, addressing common queries about electronic effects and steric hindrance in polyhalogenated systems. Such insights are invaluable for designing high-performance materials and biologically active compounds.

In summary, 3-Chloro-2-(difluoromethyl)-4-iodopyridine-6-carbonyl chloride (CAS No. 1806896-05-8) represents a critical tool in modern organic synthesis. Its applications span medicinal chemistry, agrochemical development, and material innovation, reflecting its adaptability to diverse scientific challenges. As research continues to explore its potential, this compound is poised to remain at the forefront of cutting-edge chemical advancements.